Cas no 1525495-46-8 (Ethyl 2-ethyl-1,7-dioxaspiro[2.5]octane-2-carboxylate)

• Product Name: Ethyl 2-ethyl-1,7-dioxaspiro[2.5]octane-2-carboxylate
• CAS No: 1525495-46-8
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5273547
• Update Time: 2025-05-20

Ethyl 2-ethyl-1,7-dioxaspiro[2.5]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-ethyl-1,5-dioxaspiro[2.5]octane-2-carboxylate
• Ethyl 2-ethyl-1,7-dioxaspiro[2.5]octane-2-carboxylate

• Inchi： 1S/C11H18O4/c1-3-11(9(12)14-4-2)10(15-11)6-5-7-13-8-10/h3-8H2,1-2H3
• InChI Key： MBKYYQASYPEVIM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)(CC)C21COCCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 2-ethyl-1,7-dioxaspiro[2.5]octane-2-carboxylate

Comprehensive Overview of Ethyl 2-ethyl-1,7-dioxaspiro[2.5]octane-2-carboxylate (CAS No. 1525495-46-8)

The compound Ethyl 2-ethyl-1,7-dioxaspiro[2.5]octane-2-carboxylate (CAS No. 1525495-46-8) is a unique spirocyclic ester with significant potential in organic synthesis and material science. Its molecular structure features a spiro[2.5]octane core, which is increasingly studied for its conformational rigidity and versatility in constructing complex molecular architectures. Researchers and industries are exploring its applications in fragrances, pharmaceuticals, and specialty chemicals, aligning with the growing demand for sustainable and high-performance compounds.

One of the key attributes of Ethyl 2-ethyl-1,7-dioxaspiro[2.5]octane-2-carboxylate is its role as a building block in asymmetric synthesis. The spirocyclic framework provides steric hindrance, enabling selective reactions that are critical for developing chiral intermediates. This property is particularly relevant in the context of green chemistry, where minimizing waste and optimizing reaction efficiency are paramount. Recent studies highlight its utility in catalytic processes, addressing the industry's shift toward eco-friendly methodologies.

The compound's CAS No. 1525495-46-8 is frequently searched in academic and industrial databases, reflecting its emerging importance. Users often inquire about its synthesis routes, physical properties, and commercial availability. For instance, questions like "How to synthesize Ethyl 2-ethyl-1,7-dioxaspiro[2.5]octane-2-carboxylate?" or "What solvents are compatible with CAS 1525495-46-8?" are common. These queries underscore the need for detailed technical data, which we address in this overview.

In the fragrance industry, Ethyl 2-ethyl-1,7-dioxaspiro[2.5]octane-2-carboxylate is valued for its potential to impart novel olfactory profiles. Its spirocyclic structure may contribute to long-lasting and stable scent characteristics, a hot topic among perfumers seeking innovative ingredients. Additionally, its low toxicity profile makes it a candidate for consumer-facing applications, aligning with regulatory trends favoring safer alternatives.

From a material science perspective, the compound's spiro[2.5]octane motif offers intriguing possibilities for polymer design. Its rigid structure could enhance thermal stability and mechanical properties in specialty plastics, a focus area for industries aiming to replace conventional materials with advanced alternatives. Researchers are also investigating its use in liquid crystals and coatings, where molecular geometry plays a pivotal role.

In summary, Ethyl 2-ethyl-1,7-dioxaspiro[2.5]octane-2-carboxylate (CAS No. 1525495-46-8) represents a multifaceted compound with applications spanning multiple high-growth sectors. Its spirocyclic backbone, combined with functional ester groups, positions it as a valuable tool for synthetic chemists and material engineers. As interest in sustainable and high-performance chemicals grows, this compound is poised to gain further attention in both academic and industrial circles.